Cas no 73494-22-1 ((2S,3R,6S,8S,9S)-2,9-dibromo-8-chloro-1,1,9-trimethyl-5-methylidenespiro[5.5]undecan-3-ol)

• Product Name: (2S,3R,6S,8S,9S)-2,9-dibromo-8-chloro-1,1,9-trimethyl-5-methylidenespiro[5.5]undecan-3-ol
• CAS No: 73494-22-1
• MF: C₁₅H₂₃Br₂ClO
• MW: 414.603522539139
• CID: 1765534
• PubChem ID: 399421
• Update Time: 2025-04-21

(2S,3R,6S,8S,9S)-2,9-dibromo-8-chloro-1,1,9-trimethyl-5-methylidenespiro[5.5]undecan-3-ol Chemical and Physical Properties

Names and Identifiers

• (2S,3R,6S,8S,9S)-2,9-dibromo-8-chloro-1,1,9-trimethyl-5-methylidenespiro[5.5]undecan-3-ol
• Spiro(5.5)undecan-3-ol, 2,9-dibromo-8-chloro-1,1,9-trimethyl-5-methylene-, (2S,3R,6S,8S,9S)-
• (2S,6S,8R,9R)-2,9-Dibromo-8-chloro-1,1,9-trimethyl-5-methylenespiro[5.5]undecan-3α-ol
• Obtusol
• CHEMBL3953930
• NSC 710203
• 73494-22-1
• Spiro[5.5]undecan-3-ol,9-dibromo-8-chloro-1,1,9-trimethyl-5-methylene-, (2S,3R,6S,9S)-
• NSC-710203
• NCI60_038788
• CHEMBL1998798
• DTXSID00994258
• 2,9-Dibromo-8-chloro-1,1,9-trimethyl-5-methylidenespiro[5.5]undecan-3-ol
• NSC710203
• C17121
• (3R,4S,6S)-4,9-dibromo-10-chloro-5,5,9-trimethyl-1-methylidenespiro[5.5]undecan-3-ol

• Inchi： 1S/C15H23Br2ClO/c1-9-7-10(19)12(16)13(2,3)15(9)6-5-14(4,17)11(18)8-15/h10-12,19H,1,5-8H2,2-4H3/t10-,11?,12-,14?,15+/m1/s1
• InChI Key： JPQFUHCOKXIWBB-LJURCNODSA-N
• SMILES： Br[C@@H]1[C@@H](CC(=C)[C@@]2(CCC(C)(C(C2)Cl)Br)C1(C)C)O

Computed Properties

• Exact Mass: 413.97837g/mol
• Monoisotopic Mass: 411.98042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 435.7°C at 760 mmHg
• Flash Point: 217.3°C
• Refractive Index: 1.565
• PSA: 20.23000
• LogP: 5.02820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Chamigranes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Chamigranes